Cas no 1101175-36-3 (Palmitoyl lysyldioxymethionyllysine dihydrochloride)

• Product Name: Palmitoyl lysyldioxymethionyllysine dihydrochloride
• CAS No: 1101175-36-3
• MF: C₃₃H₆₇Cl₂N₅O₇S
• MW: 748.885386705399
• CID: 2853467
• Update Time: 2023-08-10

Palmitoyl lysyldioxymethionyllysine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Palmitoyl lysyldioxymethionyllysine dihydrochloride
• 28M9GF1ML8
• Q27254328

• Inchi： 1S/C33H65N5O7S.2ClH/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-22-30(39)36-27(20-16-18-24-34)31(40)37-28(23-26-46(2,44)45)32(41)38-29(33(42)43)21-17-19-25-35;;/h27-29H,3-26,34-35H2,1-2H3,(H,36,39)(H,37,40)(H,38,41)(H,42,43);2*1H/t27-,28-,29-;;/m0../s1
• InChI Key： CLVRFPBNZIUGFP-ZUODIDLVSA-N
• SMILES： Cl.Cl.S(C)(CC[C@@H](C(N[C@H](C(=O)O)CCCCN)=O)NC([C@H](CCCCN)NC(CCCCCCCCCCCCCCC)=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 48
• Rotatable Bond Count: 31
• Complexity: 943
• Topological Polar Surface Area: 219